Cas no 932708-14-0 (Pexopiprant)

• Product Name: Pexopiprant
• CAS No: 932708-14-0
• MF: C₂₁H₁₇Cl₂F₂NO₄
• MW: 456.26679110527
• CID: 5068460
• PubChem ID: 16038335
• Update Time: 2025-10-28

Pexopiprant Chemical and Physical Properties

Names and Identifiers

• Pexopiprant
• MJM7982YDS
• ({8-chloro-3-[(4-chlorophenyl)methyl]-4-
• (difluoromethoxy)-2-ethylquinolin-5-yl}oxy)acetic acid
• Pexopiprant [INN]
• ((8-Chloro-3-(4-chlorobenzyl)-4-(difluoromethoxy)-2-ethylquinolin-5-yl)oxy)acetic acid
• [8-chloro-3-(4-chlorobenzyl)-4-difluoromethoxy-2-ethylquinolin-5-yloxy]acetic Acid
• 2-[8-chloro-3-[(4-chlorophenyl)methyl]-4-(difluoromethoxy)-2-ethylquinolin-5-yl]oxyacetic acid
• Acetic acid, 2-((8-chloro-3-((4-chlorophenyl)methyl)-4-
• SCHEMBL3779879
• MS-28314
• CS-0116459
• AKOS040758464
• 932708-14-0
• DA-56716
• Acetic acid, 2-((8-chloro-3-((4-chlorophenyl)methyl)-4-(difluoromethoxy)-2-ethyl-5-quinolinyl)oxy)-
• HY-109186
• UNII-MJM7982YDS
• F82641

• Inchi： 1S/C21H17Cl2F2NO4/c1-2-15-13(9-11-3-5-12(22)6-4-11)20(30-21(24)25)18-16(29-10-17(27)28)8-7-14(23)19(18)26-15/h3-8,21H,2,9-10H2,1H3,(H,27,28)
• InChI Key： LZLJEKKWOIJMSR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1N=C(CC)C(=C2OC(F)F)CC1C=CC(=CC=1)Cl)OCC(=O)O

Computed Properties

• Exact Mass: 455.0502697g/mol
• Monoisotopic Mass: 455.0502697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 68.6

Pexopiprant Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Pexopiprant

Comprehensive Overview of Pexopiprant (CAS No. 932708-14-0): Mechanism, Applications, and Research Insights

Pexopiprant (CAS No. 932708-14-0) is a selective prostaglandin D2 (PGD2) receptor antagonist, specifically targeting the DP2 receptor (also known as CRTH2). This small molecule has garnered significant attention in pharmaceutical research due to its potential therapeutic applications in inflammatory and allergic diseases, such as asthma, atopic dermatitis, and chronic obstructive pulmonary disease (COPD). With the rising global prevalence of these conditions, Pexopiprant represents a promising candidate for addressing unmet medical needs.

The mechanism of action of Pexopiprant involves blocking the interaction between PGD2 and its DP2 receptor, which plays a critical role in the activation of eosinophils, Th2 cells, and other immune cells implicated in allergic responses. By inhibiting this pathway, Pexopiprant may reduce inflammation and alleviate symptoms associated with allergic rhinitis and eosinophilic esophagitis. Recent studies have also explored its potential in COVID-19-related cytokine storms, given its anti-inflammatory properties, though further clinical validation is required.

From a chemical structure perspective, Pexopiprant features a unique scaffold optimized for high affinity and selectivity toward the DP2 receptor. Its pharmacokinetic profile, including oral bioavailability and metabolic stability, has been a focus of preclinical research. Researchers are particularly interested in its drug-drug interaction potential and safety profile, as these factors are critical for its transition from bench to bedside.

In the context of personalized medicine, Pexopiprant aligns with the growing demand for targeted therapies that minimize off-target effects. Its development highlights the importance of biomarker-driven drug design, a trending topic in precision healthcare. Additionally, the compound's potential synergy with existing biologics or JAK inhibitors is an active area of investigation, reflecting the industry's shift toward combination therapies.

For researchers and clinicians, key questions often revolve around Pexopiprant's clinical trial status, efficacy data, and comparative advantages over other DP2 antagonists like fevipiprant. While early-phase trials have shown promise, larger-scale studies are needed to confirm its therapeutic benefits. The compound's intellectual property landscape and generic development timeline are also of interest to stakeholders in the pharmaceutical market.

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In summary, Pexopiprant (CAS No. 932708-14-0) exemplifies the intersection of innovative drug discovery and patient-centric therapeutic development. As research progresses, its role in managing immune-mediated disorders may expand, offering new hope for patients worldwide. Stay updated with peer-reviewed journals and clinical trial databases for the latest advancements on this compelling compound.